Cas no 2215-44-3 (N-benzyl-4-methoxy-2-nitroaniline)

• Product Name: N-benzyl-4-methoxy-2-nitroaniline
• CAS No: 2215-44-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 1406733
• PubChem ID: 12484288
• Update Time: 2025-04-20

N-benzyl-4-methoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-methoxy-2-nitroaniline
• N-Benzyl-4-methoxy-2-nitro-anilin
• 4-methoxy-2-nitro-N-(phenylmethyl)aniline
• AKOS005456175
• N-Benzyl-2-nitro-p-anisidin
• ZINC06569291
• N-benzyl-4-methoxy-2-nitro-aniline
• N-BENZYL-4-METHOXY-2-NITROBENZENAMINE
• SureCN2130528
• MCULE-8557761459
• STK498391
• N-Benzyl-4-methoxy-2-nitro-anilin; 4-methoxy-2-nitro-N-(phenylmethyl)aniline; AKOS005456175; N-Benzyl-2-nitro-p-anisidin; ZINC06569291; N-benzyl-4-methoxy-2-nitro-aniline; N-BENZYL-4-METHOXY-2-NITROBENZENAMINE; SureCN2130528; N-benzyl-4-methoxy-2-nitrobenzenamine; MCULE-8557761459; STK498391;
• 2215-44-3
• DTXSID90499969
• A815977
• SCHEMBL2130528

• Inchi： 1S/C14H14N2O3/c1-19-12-7-8-13(14(9-12)16(17)18)15-10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3
• InChI Key： YHSWNVJZAVMCCS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.1Ų